2-Phenyl-2H,4H-[1,3]dioxino[5,4-b]pyridine-6-carbaldehyde

• CAS No.: 56914-39-7
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 2-phenyl-4H-[1,3]dioxino[5,4-b]pyridine-6-carbaldehyde
• InChI: InChI=1S/C14H11NO3/c16-8-11-6-7-13-12(15-11)9-17-14(18-13)10-4-2-1-3-5-10/h1-8,14H,9H2
• InChI Key: CVPWQSFQRZAMPZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=N2)C=O)OC(O1)C3=CC=CC=C3

Description

2-Phenyl-2H,4H-[1,3]dioxino[5,4-b]pyridine-6-carbaldehyde is a useful research compound. Its molecular formula is C14H11NO3 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 38.8 g. (0.4 mole) of activated manganese dioxide in 400 ml. of benzene is added 48.6 g. (0.2 mole) of 6-hydroxymethyl-2-phenyl-4H-pyrido[3,2-d]-1,3-dioxin in 250 ml. of the same solvent, and the mixture stirred at the reflux temperature overnight. The mixture is filtered while hot (50° C.) and the filtrate concentrated under vacuum to an oily foam, 49.7 g. The intermediate product is purified by chromatographing on a silica gel column (1 kg. 60-200 mesh silica gel; 8 cm × 75 cm column), the product being eluted with ethyl acetate. The eluates are combined and evaporated to dryness, 11.75 g., m.p. 110°-114° C.

Synthesis routes and methods II

Procedure details